Cas no 950420-10-7 (2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 950420-10-7
• MF: C₂₄H₂₁N₃O₄S₂
• MW: 479.571243047714
• CID: 5763030
• PubChem ID: 17746880
• Update Time: 2025-05-19

2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0636123-1
• 950420-10-7
• STK338416
• N-(2-methoxyphenyl)-2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide
• AKOS001552047
• 2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• N-(2-methoxyphenyl)-2-{[2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl]sulfanyl}acetamide
• F5112-0005
• 2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C24H21N3O4S2/c1-31-20-15-9-8-14-19(20)25-21(28)16-32-23-24(33(29,30)18-12-6-3-7-13-18)27-22(26-23)17-10-4-2-5-11-17/h2-15H,16H2,1H3,(H,25,28)(H,26,27)
• InChI Key： MGUMOHFHMKWIRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N=C(C2C=CC=CC=2)N1)SCC(NC1C=CC=CC=1OC)=O)(=O)=O

Computed Properties

• Exact Mass: 479.09734851g/mol
• Monoisotopic Mass: 479.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 950420-10-7 and Product Name: 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Compound with the CAS number 950420-10-7 and the product name 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the benzenesulfonyl, phenyl, 1H-imidazol-5-ylsulfanyl, and 2-methoxyphenyl moieties, contributes to its unique chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl group is particularly noteworthy, as it introduces a sulfanyl bridge that enhances the compound's solubility and interaction with biological targets. This structural feature has been extensively studied in recent years, demonstrating its utility in modulating various enzymatic pathways and cellular processes.

In the realm of medicinal chemistry, compounds with similar structural motifs have shown promise in the development of novel therapeutic agents. The N-(2-methoxyphenyl)acetamide moiety further contributes to the compound's pharmacological profile by providing a hydrogen bond acceptor site, which is crucial for binding to biological receptors. This aspect has been leveraged in the design of molecules targeting neurological disorders, where precise receptor interaction is essential for efficacy.

Recent research has highlighted the importance of sulfanyl-containing compounds in drug discovery. The 1H-imidazol-5-ylsulfanyl group in this compound has been found to exhibit significant inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. Studies have demonstrated that this group can disrupt protein-protein interactions, leading to therapeutic benefits. The benzenesulfonyl moiety, on the other hand, enhances the compound's metabolic stability, ensuring prolonged activity within biological systems.

The 2-methoxyphenyl group adds another layer of complexity to the compound's behavior, influencing its lipophilicity and bioavailability. This feature is particularly important in drug development, as it determines how well a molecule can cross biological membranes and reach its target site. The combination of these functional groups makes this compound a versatile scaffold for further derivatization and optimization.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have revealed that the rigid structure of this compound allows for optimal binding to specific protein targets. These insights have guided synthetic efforts toward improving potency and selectivity. Additionally, computational methods have been used to assess potential side effects, ensuring that lead compounds are optimized for safety.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) techniques to identify promising candidates like this one. HTS allows for rapid evaluation of large libraries of compounds, identifying those with desirable pharmacological properties. The unique structure of this compound has made it a valuable hit in several HTS campaigns, prompting further investigation into its potential as a drug candidate.

Preclinical studies have provided preliminary evidence supporting the therapeutic potential of this compound. In vitro assays have shown that it can modulate key signaling pathways involved in disease progression. Furthermore, animal models have demonstrated promising results in terms of efficacy and safety. These findings have laid the groundwork for future clinical trials aimed at evaluating its potential as a therapeutic agent.

The development of novel pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing new molecules, while biologists provide insights into their mechanisms of action. Pharmacologists work to optimize potency and selectivity, ensuring that lead compounds meet stringent safety standards before advancing to clinical trials.

The future of drug discovery is likely to be shaped by continued advancements in synthetic chemistry and computational biology. Techniques such as combinatorial chemistry and machine learning are expected to accelerate the identification of novel compounds with therapeutic potential. As our understanding of biological systems grows, so too will our ability to design molecules that precisely target disease-causing pathways.

In conclusion, compound with CAS No. 950420-10-7 and product name 2-{4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-ylsulfanyl}-N-(2-methoxyphenyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential applications, paving the way for innovative treatments across various diseases.